N-(3-hydroxyphenyl)-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide

• IUPAC Name: N-(3-hydroxyphenyl)-2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C15H13N3O2S2/c1-9-5-12-14(16-8-17-15(12)22-9)21-7-13(20)18-10-3-2-4-11(19)6-10/h2-6,8,19H,7H2,1H3,(H,18,20)
• InChI Key: WXKDYHGHHLXTTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=CN=C2SCC(=O)NC3=CC(=CC=C3)O
• Molecular Formula: C15H13N3O2S2
• Molecular Weight: 331.4 g/mol

Description

N-(3-hydroxyphenyl)-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide, also known as THP-TA, is a novel small molecule compound that has been developed for scientific research purposes. THP-TA has shown potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(3-hydroxyphenyl)-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide is complex and involves multiple pathways. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. Inflammation is reduced by the inhibition of NF-κB signaling pathway and the reduction of pro-inflammatory cytokines. This compound also exerts neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits the proliferation and migration of cancer cells, induces apoptosis, and inhibits the PI3K/Akt/mTOR signaling pathway. Inflammation is reduced by the inhibition of NF-κB signaling pathway and the reduction of pro-inflammatory cytokines. This compound also exerts neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(3-hydroxyphenyl)-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, the limitations of this compound include its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

For research and development of N-(3-hydroxyphenyl)-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide include the development of new formulations and delivery methods, identification of new therapeutic targets, and exploration of combination therapies.

Synthesis Methods

The synthesis of N-(3-hydroxyphenyl)-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide involves a multi-step process that begins with the reaction of 3-hydroxybenzaldehyde and 2-aminothiophenol to form 3-hydroxyphenylthioacetamide. This intermediate product is then reacted with 6-methylthieno[2,3-d]pyrimidin-4-yl thioacetate to produce this compound. The purity and yield of this compound can be improved by using various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-(3-hydroxyphenyl)-2-[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has been shown to inhibit the proliferation and migration of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation is another area where this compound has shown potential, as it can reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling pathway. This compound has also been studied for its neuroprotective effects, as it can reduce oxidative stress and inflammation in the brain.